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Compound of Interest

Compound Name: 1,1'-Dinaphthylamine

Cat. No.: B1330125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthetic pathway for

converting (R)-(+)-1,1'-bi-2-naphthol ((R)-BINOL) to (R)-(+)-1,1'-binaphthyl-2,2'-diamine ((R)-

BINAM). (R)-BINAM is a C₂-symmetric chiral diamine that is a critical building block for a

multitude of privileged ligands and organocatalysts used in asymmetric synthesis, a field of

paramount importance in the pharmaceutical and fine chemical industries.[1] The axial chirality

of (R)-BINAM makes it an invaluable component in the development of stereoselective

transformations.[1]

This guide will detail the most common and robust methodology for this conversion, which

involves the formation of a triflate intermediate followed by a palladium-catalyzed amination

reaction. Experimental protocols, quantitative data, and visual diagrams are provided to

facilitate a thorough understanding of the process.

Overall Synthetic Strategy
The conversion of (R)-BINOL to (R)-BINAM is typically achieved in a two-step process. First,

the hydroxyl groups of (R)-BINOL are activated by converting them into triflate leaving groups,

forming (R)-1,1'-binaphthyl-2,2'-diyl bis(trifluoromethanesulfonate) ((R)-BINOL-ditriflate).

Subsequently, this ditriflate intermediate undergoes a palladium-catalyzed Buchwald-Hartwig

amination to furnish the desired (R)-BINAM.[1]

Signaling Pathway of the Conversion
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Step 1: Triflation

Step 2: Buchwald-Hartwig Amination

(R)-BINOL

(R)-BINOL-ditriflate

Activation of Hydroxyl Groups

Triflic Anhydride (Tf₂O) Pyridine

(R)-BINAM

C-N Bond Formation

Amine Source
(e.g., LiHMDS)

Palladium Catalyst
(e.g., Pd(OAc)₂/Ligand)
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Triflation Stage

Amination Stage

1. Set up oven-dried flask
under N₂ atmosphere

2. Add (R)-BINOL, CH₂Cl₂,
and Pyridine

3. Cool to 0°C

4. Add Tf₂O dropwise

5. React for 4-6 hours at RT

6. Aqueous workup and extraction

7. Isolate crude (R)-BINOL-ditriflate

8. Set up Schlenk flask
under Argon atmosphere

Proceed to next step

9. Add Pd catalyst, ligand,
(R)-BINOL-ditriflate, and LiHMDS in Toluene

10. Heat at 100°C for 12-18 hours

11. Cool and quench with HCl

12. Neutralize with NaHCO₃

13. Extraction and drying

14. Isolate and purify (R)-BINAM
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Racemic (±)-BINOL

Chiral Resolution

(R)-BINOL

Chemical Conversion
(Triflation & Amination)

(R)-BINAM

Chiral Ligand Synthesis
(e.g., BINAP, other derivatives)

Chiral Ligand

Application in
Asymmetric Catalysis

Enantiopure Product
(e.g., for APIs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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